Cas no 1016718-94-7 (2-chloro-1-(4-iodophenyl)propan-1-one)

• Product Name: 2-chloro-1-(4-iodophenyl)propan-1-one
• CAS No: 1016718-94-7
• MF: C₉H₈ClIO
• MW: 294.516694068909
• CID: 3163087
• Update Time: 2025-06-08

2-chloro-1-(4-iodophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-iodophenyl)propan-1-one
• 2-Chloro-1-(4-iodophenyl)-1-propanone
• 1-Propanone, 2-chloro-1-(4-iodophenyl)-

• Inchi： 1S/C9H8ClIO/c1-6(10)9(12)7-2-4-8(11)5-3-7/h2-6H,1H3
• InChI Key： QYNDXVHPXQDUGM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(I)C=C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 293.93084g/mol
• Monoisotopic Mass: 293.93084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.51g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-chloro-1-(4-iodophenyl)propan-1-one

Introduction to 2-chloro-1-(4-iodophenyl)propan-1-one (CAS No. 1016718-94-7)

2-chloro-1-(4-iodophenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1016718-94-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a chloro-substituted propanone backbone conjugated with a 4-iodophenyl group, has garnered attention due to its versatile structural framework and potential applications in the development of novel bioactive molecules.

The structural motif of 2-chloro-1-(4-iodophenyl)propan-1-one combines the reactivity of the carbonyl group with the electronic influence of halogen substituents. The chloro group at the alpha position relative to the carbonyl enhances electrophilicity, making the compound a valuable intermediate in nucleophilic additions and condensation reactions. Concurrently, the 4-iodophenyl moiety introduces a strong electron-withdrawing effect through resonance, influencing both the reactivity and spectral properties of the molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl-substituted ketones. The combination of chloro and iodine substituents in 2-chloro-1-(4-iodophenyl)propan-1-one provides a unique platform for designing molecules with enhanced binding affinity and selectivity. This has led to its investigation as a precursor in synthesizing inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 2-chloro-1-(4-iodophenyl)propan-1-one is its utility in cross-coupling reactions. The iodine atom at the phenyl ring facilitates palladium-catalyzed coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The chloro-substituted ketone can also participate in other transition-metal-catalyzed transformations, further expanding its synthetic utility.

Recent studies have highlighted the role of 2-chloro-1-(4-iodophenyl)propan-1-one in medicinal chemistry. Researchers have leveraged its structural features to develop novel scaffolds for small-molecule drugs. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The ability to modify both the chloro and iodine substituents allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical for drug development.

The spectroscopic characteristics of 2-chloro-1-(4-iodophenyl)propan-1-one also contribute to its appeal as a research tool. Its absorption and emission spectra exhibit distinct features that can be exploited in analytical chemistry applications. Additionally, nuclear magnetic resonance (NMR) spectroscopy reveals rich structural information, aiding in elucidation of reaction mechanisms and product characterization.

In industrial settings, 2-chloro-1-(4-iodophenyl)propan-1-one serves as a key intermediate in large-scale syntheses. Its production involves well-established organic transformations, ensuring high yields and purity suitable for pharmaceutical manufacturing. The compound’s stability under various storage conditions further enhances its practicality as an industrial chemical.

The environmental impact of using 2-chloro-1-(4-iodophenyl)propan-1-one has also been considered in recent research. Efforts have been made to optimize synthetic routes to minimize waste generation and improve atom economy. Green chemistry principles have been applied to develop more sustainable methods for producing this compound, aligning with global efforts toward environmentally responsible chemical manufacturing.

Looking ahead, the future prospects for 2-chloro-1-(4-iodophenyl)propan-1-one appear promising. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced biological activity. High-throughput screening technologies will enable rapid testing of large libraries of compounds derived from this scaffold, streamlining drug discovery processes.

In conclusion, 2-chloro-1-(4-iodophenyl)propan-1-one (CAS No. 1016718-94-7) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical research. Its unique structural features make it a valuable building block for developing novel bioactive molecules, while its participation in diverse chemical transformations underscores its synthetic versatility. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug development is likely to grow even further.